2-methyl-N-(2-(piperidin-1-yl)ethyl)benzo[h]quinolin-4-amine

• Molecular Formula: C21H25N3
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 2-methyl-N-(2-piperidin-1-ylethyl)benzo[h]quinolin-4-amine
• InChI: InChI=1S/C21H25N3/c1-16-15-20(22-11-14-24-12-5-2-6-13-24)19-10-9-17-7-3-4-8-18(17)21(19)23-16/h3-4,7-10,15H,2,5-6,11-14H2,1H3,(H,22,23)
• InChI Key: QITUAKDIBCEXLI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=CC3=CC=CC=C3C2=N1)NCCN4CCCCC4

Description

MMV006203 is a compound identified as a potential drug lead for the treatment of giardiasis, a widespread human gastrointestinal disease caused by the parasite Giardia duodenalis . This compound was part of the “Malaria Box” set, which was screened for anti-Giardia activity .

Chemical Reactions Analysis

MMV006203, like many organic compounds, can undergo various types of chemical reactions:

Oxidation: This reaction involves the loss of electrons. Common reagents include potassium permanganate or chromium trioxide.

Reduction: This reaction involves the gain of electrons. Common reagents include lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens or nucleophiles like hydroxide ions.

Hydrolysis: This reaction involves the breaking of a bond in a molecule using water. Common conditions include acidic or basic environments.

The major products formed from these reactions depend on the specific functional groups present in MMV006203 and the reaction conditions used .

Scientific Research Applications

MMV006203 has been identified as a potential drug lead for the treatment of giardiasis . Its scientific research applications include:

Chemistry: Used as a reference compound in the study of synthetic routes and reaction mechanisms.

Biology: Investigated for its anti-parasitic activity against Giardia duodenalis.

Medicine: Explored as a potential therapeutic agent for giardiasis, which causes significant morbidity worldwide.

Industry: Potential use in the development of new anti-parasitic drugs.

Mechanism of Action

The exact mechanism of action of MMV006203 is not fully elucidated. it is believed to exert its effects by inhibiting specific biochemical pathways in Giardia duodenalis, leading to the disruption of parasite growth and survival . The molecular targets and pathways involved are still under investigation, but it is likely that MMV006203 interferes with essential metabolic processes in the parasite .

Comparison with Similar Compounds

MMV006203 can be compared with other compounds identified in the “Malaria Box” set, such as MMV007384 and MMV019690 . These compounds also exhibit anti-Giardia activity but may differ in their potency, mechanism of action, and chemical structure. The uniqueness of MMV006203 lies in its specific activity profile and potential for further development as a therapeutic agent for giardiasis .

Similar Compounds

• MMV007384
• MMV019690

These compounds share similar anti-parasitic properties but may have different chemical structures and mechanisms of action .